2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-[3-(aminomethyl)oxolan-3-yl]butan-2-ol
• InChI: InChI=1S/C9H19NO2/c1-3-8(2,11)9(6-10)4-5-12-7-9/h11H,3-7,10H2,1-2H3
• InChI Key: WMYPDXADMFLBPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1(CCOC1)CN)O

Description

2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol is a structurally complex compound featuring a tetrahydrofuran (oxolane) ring substituted with an aminomethyl (-CH₂NH₂) group at the 3-position and a butan-2-ol moiety attached to the oxolane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol typically involves the reaction of oxolane derivatives with aminomethyl groups under controlled conditions. One common method includes the use of oxirane (ethylene oxide) and an appropriate amine to introduce the aminomethyl group, followed by the addition of butanol under acidic or basic conditions to form the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process often includes steps such as distillation, crystallization, and purification to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: The aminomethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines .

Scientific Research Applications

2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications, including as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their function. Additionally, the oxolane ring can participate in ring-opening reactions, further modulating its activity .

Comparison with Similar Compounds

Structural Insights :

• Oxolane ring : A five-membered oxygen-containing heterocycle, contributing to conformational rigidity.
• Butan-2-ol : A branched secondary alcohol (IUPAC: 3-hydroxy-2-methylpropane), influencing steric bulk and solubility.

Formation of the oxolane ring via cyclization of diols or epoxides .

Introduction of the aminomethyl group through nucleophilic substitution or reductive amination.

Coupling the oxolane-aminomethyl intermediate to butan-2-ol via etherification or esterification (e.g., using catalysts like PTSA, as seen in related ester syntheses ).

Potential Applications: The presence of both amine and alcohol groups suggests utility in pharmaceutical or agrochemical intermediates, though specific biological data is absent in the provided evidence.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Features
2-[3-(Aminomethyl)oxolan-3-yl]butan-2-ol	C₉H₁₇NO₂ (inferred)	Oxolane, aminomethyl, secondary alcohol	~175.24 (calculated)	Hybrid polar/apolar structure
[3-(Aminomethyl)oxolan-3-yl]methanol	C₅H₁₁NO₂	Oxolane, aminomethyl, primary alcohol	133.15	Shorter alcohol chain, higher polarity
3,3-Dimethylbutan-2-ol	C₆H₁₄O	Branched secondary alcohol	102.17	No heterocycle or amine; simpler structure
Dimethylbutylamine	C₆H₁₅N	Tertiary amine	101.19	Lacks alcohol or heterocyclic moieties

Key Comparisons

vs. [3-(Aminomethyl)oxolan-3-yl]methanol

• Alcohol Chain Length: The target compound’s butan-2-ol group introduces greater steric hindrance and lipophilicity compared to methanol, likely reducing water solubility but enhancing membrane permeability .

vs. 3,3-Dimethylbutan-2-ol

• Applications : 3,3-Dimethylbutan-2-ol is primarily used as a solvent or synthetic intermediate , whereas the target compound’s amine group could enable applications in drug discovery.

vs. Dimethylbutylamine

• Biological Interactions : The alcohol group in the target compound may improve solubility in aqueous matrices compared to dimethylbutylamine, which is predominantly lipophilic .

Research Findings and Gaps

• Synthetic Challenges : The target compound’s complex structure necessitates multi-step synthesis, contrasting with simpler analogues like 3,3-dimethylbutan-2-ol, which can be produced via direct alcohol dehydration .
• Biological Data : While pregabalin () demonstrates anticonvulsant activity via calcium channel modulation, the target compound’s amine-alcohol structure could offer unique receptor interactions, though empirical studies are lacking in the provided evidence.